![molecular formula C21H24N2O2 B4963583 3,4-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide](/img/structure/B4963583.png)
3,4-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide
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Overview
Description
3,4-dimethyl-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is also known as DPCPX and belongs to the class of adenosine receptor antagonists.
Mechanism of Action
DPCPX acts by blocking the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain. Adenosine is an endogenous neuromodulator that is released in response to various stimuli, such as hypoxia, ischemia, and inflammation. Adenosine acts on its receptors to modulate neuronal activity and neurotransmitter release. By blocking the adenosine A1 receptor, DPCPX can modulate the release of various neurotransmitters, such as dopamine, glutamate, and GABA, which are involved in various neurological disorders.
Biochemical and Physiological Effects:
DPCPX has been shown to have various biochemical and physiological effects, particularly in the brain. It has been shown to modulate the release of various neurotransmitters, such as dopamine, glutamate, and GABA, which are involved in various neurological disorders. DPCPX has also been shown to modulate the activity of various ion channels, such as voltage-gated calcium channels and potassium channels, which are involved in neuronal excitability and synaptic plasticity.
Advantages and Limitations for Lab Experiments
DPCPX has several advantages for lab experiments, such as its high selectivity for the adenosine A1 receptor, which allows for specific modulation of this receptor. DPCPX is also highly soluble in water, which makes it easy to administer to experimental animals. However, DPCPX has some limitations, such as its potential toxicity at high doses and its limited bioavailability in vivo.
Future Directions
There are several future directions for the study of DPCPX. One potential direction is to investigate its potential therapeutic applications in various neurological disorders, such as epilepsy, Parkinson's disease, and Alzheimer's disease. Another direction is to investigate the role of adenosine receptors in various physiological processes, such as sleep, circadian rhythms, and pain perception. Additionally, there is a need for further studies to investigate the potential toxicity and safety of DPCPX in vivo.
Synthesis Methods
The synthesis of DPCPX involves several steps, starting with the reaction of 3,4-dimethylaniline with 4-(1-piperidinylcarbonyl)benzoyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of the intermediate product, which is then reacted with 4-nitrophenylboronic acid in the presence of a palladium catalyst to give the final product, DPCPX.
Scientific Research Applications
DPCPX has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to be a highly selective antagonist of the adenosine A1 receptor, which plays a crucial role in modulating neurotransmitter release and synaptic plasticity in the brain. DPCPX has been used in various studies to investigate the role of adenosine receptors in different neurological disorders, such as epilepsy, Parkinson's disease, and Alzheimer's disease.
properties
IUPAC Name |
3,4-dimethyl-N-[4-(piperidine-1-carbonyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c1-15-6-7-18(14-16(15)2)20(24)22-19-10-8-17(9-11-19)21(25)23-12-4-3-5-13-23/h6-11,14H,3-5,12-13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPCYWJJXAXFHGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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